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methioninyl adenylate methioninyl adenylate
Brand Name: Vulcanchem
CAS No.: 13091-93-5
VCID: VC0088764
InChI: InChI=1S/C15H25N6O7PS/c1-30-3-2-8(16)4-26-29(24,25)27-5-9-11(22)12(23)15(28-9)21-7-20-10-13(17)18-6-19-14(10)21/h6-9,11-12,15,22-23H,2-5,16H2,1H3,(H,24,25)(H2,17,18,19)/t8-,9+,11+,12+,15+/m0/s1
SMILES: CSCCC(COP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
Molecular Formula: C15H25N6O7PS
Molecular Weight: 464.4 g/mol

methioninyl adenylate

CAS No.: 13091-93-5

Main Products

VCID: VC0088764

Molecular Formula: C15H25N6O7PS

Molecular Weight: 464.4 g/mol

methioninyl adenylate - 13091-93-5

CAS No. 13091-93-5
Product Name methioninyl adenylate
Molecular Formula C15H25N6O7PS
Molecular Weight 464.4 g/mol
IUPAC Name [(2S)-2-amino-4-methylsulfanylbutyl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
Standard InChI InChI=1S/C15H25N6O7PS/c1-30-3-2-8(16)4-26-29(24,25)27-5-9-11(22)12(23)15(28-9)21-7-20-10-13(17)18-6-19-14(10)21/h6-9,11-12,15,22-23H,2-5,16H2,1H3,(H,24,25)(H2,17,18,19)/t8-,9+,11+,12+,15+/m0/s1
Standard InChIKey QJJZMJWXTYLFEU-OPYVMVOTSA-N
Isomeric SMILES CSCC[C@@H](COP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O)N
SMILES CSCCC(COP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
Canonical SMILES CSCCC(COP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O)N
Synonyms methioninyl adenylate
methionyl adenylate
PubChem Compound 447830
Last Modified Nov 11 2021
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